Cas no 288627-94-1 (1-Hexyl-2,3-dimethylimidazol-3-ium Iodide)

• Product Name: 1-Hexyl-2,3-dimethylimidazol-3-ium Iodide
• CAS No: 288627-94-1
• MF: C₁₁H₂₁IN₂
• MW: 308.202315092087
• MDL: MFCD18207720
• CID: 852494
• PubChem ID: 125307447
• Update Time: 2025-11-02

1-Hexyl-2,3-dimethylimidazol-3-ium Iodide Chemical and Physical Properties

Names and Identifiers

• 1-Hexyl-2,3-dimethylimidazolium Iodide
• 1-ACETYL-5-BROMO-1H-INDAZOLE
• 1-hexyl-2,3-dimethylimidazol-3-ium,iodide
• 1H-Imidazolium, 1-hexyl-2,3-dimethyl-, iodide
• NULL
• 1-Hexyl-2,3-dimethyl-1H-imidazol-3-ium iodide
• 1,2-dimethyl-3-hexylimidazolium iodide
• DTXSID90693708
• H1286
• T72233
• 3-HEXYL-1,2-DIMETHYLIMIDAZOL-1-IUM IODIDE
• DB-363665
• 1-hexyl-2,3-dimethylimidazol-3-ium;iodide
• 288627-94-1
• MFCD18207720
• CS-0336026
• 1-Hexyl-2,3-dimethyl-1H-imidazol-3-iumiodide
• SCHEMBL580142
• AKOS015833285
• 1-Hexyl-2,3-dimethylimidazol-3-ium Iodide

• MDL： MFCD18207720
• Inchi： 1S/C11H21N2.HI/c1-4-5-6-7-8-13-10-9-12(3)11(13)2;/h9-10H,4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key： YYXZQUOJBJOARI-UHFFFAOYSA-M
• SMILES： [I-].N1(C=C[N+](C)=C1C)CCCCCC

Computed Properties

• Exact Mass: 286.9102
• Monoisotopic Mass: 308.07495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• PSA: 9.14

1-Hexyl-2,3-dimethylimidazol-3-ium Iodide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 1-Hexyl-2,3-dimethylimidazol-3-ium Iodide

Comprehensive Overview of 1-Hexyl-2,3-dimethylimidazol-3-ium Iodide (CAS No. 288627-94-1)

1-Hexyl-2,3-dimethylimidazol-3-ium Iodide (CAS No. 288627-94-1) is a prominent ionic liquid compound widely studied for its unique physicochemical properties and versatile applications. As a member of the imidazolium-based ionic liquids family, it has garnered significant attention in fields such as green chemistry, electrochemistry, and material science. The compound's structure features a hexyl chain, methyl substituents, and an iodide counterion, contributing to its tunable solubility, thermal stability, and conductivity. Researchers and industries are increasingly exploring its potential as a sustainable alternative to traditional solvents and catalysts.

One of the most searched questions about 1-Hexyl-2,3-dimethylimidazol-3-ium Iodide revolves around its role in energy storage systems. With the global shift toward renewable energy, this compound has been investigated for use in batteries and supercapacitors due to its high ionic conductivity and low volatility. Its compatibility with electrolyte formulations makes it a candidate for next-generation lithium-ion batteries and solid-state electrolytes. Additionally, its thermal stability aligns with the demand for safer, high-performance energy storage solutions.

Another trending topic is the application of 1-Hexyl-2,3-dimethylimidazol-3-ium Iodide in pharmaceutical synthesis and drug delivery systems. Its ability to act as a green solvent or reaction medium has been highlighted in recent studies, particularly for enhancing the solubility of poorly water-soluble drugs. The compound's modular design allows for customization, addressing challenges in biocompatibility and controlled release. This aligns with the growing interest in sustainable pharmaceuticals and eco-friendly manufacturing processes.

In the realm of material science, 288627-94-1 is often discussed for its role in polymer synthesis and nanomaterial fabrication. Its ionic nature facilitates the creation of conductive polymers and hybrid materials with enhanced mechanical and electrical properties. Researchers are also exploring its use in coatings and adhesives, where its low volatility and high thermal stability offer advantages over conventional organic solvents. These applications resonate with industries seeking environmentally friendly alternatives to volatile organic compounds (VOCs).

The compound's synthesis and purification methods are frequently searched topics. 1-Hexyl-2,3-dimethylimidazol-3-ium Iodide is typically prepared through quaternization reactions involving N-alkylation of imidazole derivatives, followed by anion exchange. Recent advancements focus on optimizing yield and scalability while minimizing environmental impact. Questions about its storage conditions, handling precautions, and compatibility with other chemicals are also common, reflecting the practical concerns of laboratory and industrial users.

From an SEO perspective, keywords like "imidazolium ionic liquids", "green chemistry applications", and "CAS 288627-94-1 uses" are highly relevant. The compound's association with sustainability and innovation aligns with current search trends, making this overview valuable for researchers, manufacturers, and policymakers. Its interdisciplinary applications ensure continued interest across scientific and industrial communities, driving demand for detailed, authoritative resources like this one.